Cas no 1351631-96-3 (N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)

N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide structure
1351631-96-3 structure
Product Name:N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
CAS No:1351631-96-3
MF:C21H21N7OS
MW:419.502741575241
CID:6378013
PubChem ID:56764960
Update Time:2025-08-05

N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
    • N-(2-methyl-1,3-benzothiazol-5-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
    • CHEMBL4434808
    • VU0534175-1
    • BDBM50512896
    • AKOS024534529
    • F6175-0789
    • 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-3-carboxamide
    • N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
    • 1351631-96-3
    • Inchi: 1S/C21H21N7OS/c1-14-25-17-10-16(5-6-18(17)30-14)26-21(29)15-4-2-8-27(12-15)19-11-20(23-13-22-19)28-9-3-7-24-28/h3,5-7,9-11,13,15H,2,4,8,12H2,1H3,(H,26,29)
    • InChI Key: YVMMSDYPZRTEQW-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(N3C=CC=N3)=NC=N2)CCCC(C(NC2=CC=C3SC(C)=NC3=C2)=O)C1

Computed Properties

  • Exact Mass: 419.15282949g/mol
  • Monoisotopic Mass: 419.15282949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 117Ų

N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6175-0789-2μmol
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
2μmol
$85.5 2023-09-09
Life Chemicals
F6175-0789-5μmol
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
5μmol
$94.5 2023-09-09
Life Chemicals
F6175-0789-10μmol
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
10μmol
$103.5 2023-09-09
Life Chemicals
F6175-0789-20μmol
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
20μmol
$118.5 2023-09-09
Life Chemicals
F6175-0789-1mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
1mg
$81.0 2023-09-09
Life Chemicals
F6175-0789-2mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
2mg
$88.5 2023-09-09
Life Chemicals
F6175-0789-3mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
3mg
$94.5 2023-09-09
Life Chemicals
F6175-0789-4mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
4mg
$99.0 2023-09-09
Life Chemicals
F6175-0789-5mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
5mg
$103.5 2023-09-09
Life Chemicals
F6175-0789-10mg
N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
1351631-96-3
10mg
$118.5 2023-09-09

N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Related Literature

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-1-6-(1H-pyrazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide

Compound CAS No. 1351631-96-3: N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide

The compound with CAS No. 1351631-96-3, named N-(2-methyl-1,3-benzothiazol-5-yl)-1-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a benzothiazole moiety, a pyrimidine ring, and a piperidine backbone, creating a complex yet functional architecture that facilitates diverse biological interactions.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 2-methylbenzothiazole group in this compound contributes to its stability and enhances its ability to interact with biological targets. Similarly, the pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, plays a crucial role in modulating the compound's pharmacokinetic properties. The presence of the pyrazole substituent further augments the molecule's versatility, enabling it to engage with multiple biological pathways.

The piperidine moiety in this compound serves as a flexible linker, facilitating the spatial arrangement of other functional groups. This structural feature is critical for optimizing the compound's bioavailability and target specificity. Recent research has demonstrated that piperidine-based compounds exhibit enhanced solubility and permeability, making them ideal candidates for drug delivery systems.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies suggest that this compound exhibits potent inhibitory activity against several kinases, including JAK2 and SRC, which are key targets in oncology and immunology.

Moreover, the compound's ability to modulate MAPK/ERK signaling pathways has been explored in recent clinical trials. These pathways are central to cell proliferation and survival, making them attractive targets for anticancer therapies. The compound's unique ability to inhibit these pathways without causing significant cytotoxicity to healthy cells underscores its potential as a selective therapeutic agent.

In terms of synthesis, the compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent stereochemical control during the synthesis process. This has been instrumental in scaling up production for preclinical studies.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound binds effectively to its target proteins through a combination of hydrogen bonding, π–π interactions, and van der Waals forces. These findings have provided valuable insights into optimizing the compound's potency and selectivity.

Looking ahead, this compound holds immense promise for addressing unmet medical needs in oncology and inflammation. Its unique combination of structural features and pharmacological properties positions it as a leading candidate for further development into a clinically relevant therapeutic agent.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent